Cas no 30362-95-9 (1,3,5-Triazine,2,4-diphenyl-6-propyl-)

• Product Name: 1,3,5-Triazine,2,4-diphenyl-6-propyl-
• CAS No: 30362-95-9
• MF: C₁₈H₁₇N₃
• MW: 275.347683668137
• CID: 315375
• Update Time: 2024-01-28

1,3,5-Triazine,2,4-diphenyl-6-propyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine,2,4-diphenyl-6-propyl-
• 2,4-DIPHENYL-6-PROPYL-S-TRIAZINE
• 1,3,5-Triazine, 2,4-diphenyl-6-propyl-

• Inchi： 1S/C18H17N3/c1-2-9-16-19-17(14-10-5-3-6-11-14)21-18(20-16)15-12-7-4-8-13-15/h3-8,10-13H,2,9H2,1H3
• InChI Key： YQFZSDPZDHLMLC-UHFFFAOYSA-N
• SMILES： N1=C(CCC)N=C(C2=CC=CC=C2)N=C1C1=CC=CC=C1

Computed Properties

• Exact Mass: 275.14241
• Monoisotopic Mass: 275.142248
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7

Experimental Properties

• Density: 1.105
• Boiling Point: 484.5°Cat760mmHg
• Flash Point: 218.8°C
• Refractive Index: 1.588
• PSA: 38.67
• pka: 1.83±0.10(Predicted)